3-Acetoxy-8(17),13E-labdadien-15-oic acid

• Molecular Formula: C22H34O4
• Molecular Weight: 362.5 g/mol
• InChI: InChI=1S/C22H34O4/c1-14(13-20(24)25)7-9-17-15(2)8-10-18-21(4,5)19(26-16(3)23)11-12-22(17,18)6/h13,17-19H,2,7-12H2,1,3-6H3,(H,24,25)
• InChIKey: OMNJRQNCWHCCBZ-UHFFFAOYSA-N

3-Acetoxy-8(17),13E-labdadien-15-oic Acid: Procurement-Grade Labdane Diterpenoid with Validated Cardiovascular Pharmacology

3-Acetoxy-8(17),13E-labdadien-15-oic acid (CAS 63399-37-1), also designated ent-3-acetoxy-labda-8(17),13-dien-15-oic acid, is a labdane-type diterpenoid (C₂₂H₃₄O₄; MW 362.5) [1] isolated from the rhizomes of Cibotium barometz (L.) J.Sm. and reported in Metasequoia glyptostroboides, Pinus pumila, and Solidago canadensis . It is commercially available as a reference standard with ≥98% purity . Its primary differentiation from structurally similar labdane diterpenoids lies in its dual vasorelaxant and hypotensive actions mediated by the endothelial NO-cGMP pathway, K⁺ channel opening, and Ca²⁺ mobilization [2].

▸ Cardiovascular signaling tool compound for endothelial NO-cGMP pathway studies

▸ Natural product analytical reference standard (labdane diterpenoid identity)

▸ Vasorelaxant and hypotensive research fit in renovascular hypertension models

• [1] PubChem. 3-Acetoxy-8(17),13E-labdadien-15-oic acid. CID 13858192. View Source
• [2] Simplicio JA, et al. Eur J Pharmacol. 2014;726:66-76. View Source

Why 3-Acetoxy-8(17),13E-labdadien-15-oic Acid Cannot Be Substituted with Other Labdane Diterpenoids

The labdane diterpenoid family exhibits pronounced structure-activity relationship (SAR) divergence. Subtle modifications—such as the presence and stereochemistry of the C3-acetoxy group, the oxidation state at C15 (carboxylic acid vs. aldehyde vs. alcohol), and the configuration of the Δ13 double bond—dramatically alter pharmacological profiles. For example, 16-oxo-8(17),12(E)-labdadien-15-oic acid and 8(17),12(E)-labdadien-15,16-dial demonstrate cytotoxic activity [1], whereas 3-acetoxy-8(17),13E-labdadien-15-oic acid is characterized by vasorelaxant and hypotensive cardiovascular actions without documented cytotoxicity [2]. The 2β-acetoxy and 3β-acetoxy regioisomers, as well as 13E vs. 13Z geometric isomers, exist as distinct chemical entities with different CAS numbers [3], underscoring that generic substitution by a structurally related labdane diterpenoid would invalidate experimental reproducibility and nullify specific pharmacological interrogation.

⚠ SAR divergence: C3-acetoxy vs. C2-acetoxy regioisomers alter pharmacological profile; may not transfer

⚠ Mechanism mismatch: vasorelaxant activity reported; cytotoxic labdane analogs cannot serve as substitutes

⚠ Stereochemical specificity: 13E double-bond geometry not interchangeable with 13Z isomers

• [1] Zhou BN, et al. J Nat Prod. 1997;60(12):1287-1293. Bioactive labdane diterpenoids from Renealmia alpinia. View Source
• [2] Simplicio JA, et al. Eur J Pharmacol. 2014;726:66-76. View Source
• [3] KNApSAcK. 2beta-Acetoxy-8(17),13E-labdadien-15-oic acid (C00022488); 2beta-Acetoxy-8(17),13Z-labdadien-15-oic acid (C00022489); 3beta-Acetoxy-8(17),13E-labdadien-15-oic acid (C00022514). View Source

Procurement-Critical Quantitative Differentiation Evidence for 3-Acetoxy-8(17),13E-labdadien-15-oic Acid

Vasorelaxant Potency in Hypertensive vs. Normotensive Rat Aorta: Comparative Endothelium-Dependent Activity

In isolated aortic rings from two-kidney one-clip (2K-1C) hypertensive and normotensive (2K) rats, 3-acetoxy-8(17),13E-labdadien-15-oic acid (labda-15-oic acid) produced concentration-dependent relaxation across 0.1–300 µmol/L. Endothelium-intact aortas from 2K rats showed greater relaxation compared to endothelium-denuded preparations [1]. Notably, the reference positive control forskolin exhibited higher vasorelaxant potency in arteries from both 2K and 2K-1C rats, confirming that the target compound demonstrates modest but endothelium-modulated vasorelaxant activity rather than non-specific smooth muscle relaxation [2].

Endothelium-Dependent Relaxation

Head-to-head comparison

Concentration-dependent relaxation (0.1–300 µmol/L) in endothelium-intact aortas; greater than denuded preparations

Supports endothelial NO-cGMP pathway engagement

Forskolin comparator showed higher potency; quantitative difference requires full article

Evidence Dimension	Vasorelaxant efficacy in endothelium-intact vs. endothelium-denuded aortic rings
Target Compound Data	Greater relaxation in endothelium-intact aortas from 2K rats pre-contracted with phenylephrine vs. endothelium-denuded
Comparator Or Baseline	Forskolin: more potent vasorelaxant than target compound in both 2K and 2K-1C arteries
Quantified Difference	Target compound: endothelium-dependent enhancement; Forskolin: superior potency (quantitative difference not specified in abstract; full article required)
Conditions	Rat aortic rings (2K-1C hypertensive and 2K normotensive Wistar rats), pre-contracted with phenylephrine, concentration range 0.1–300 µmol/L

Why This Matters

This evidence confirms that the compound engages endothelial NO signaling rather than acting solely as a direct smooth muscle relaxant, a mechanistic distinction critical for cardiovascular target validation and for selecting the appropriate labdane diterpenoid in hypertension research.

• [1] Simplicio JA, et al. The Labdane Ent-3-Acetoxy-Labda-8(17),13-Dien-15-Oic Decreases Blood Pressure in Hypertensive Rats. Arq Bras Cardiol. 2016;106(6):481-490. View Source
• [2] Simplicio JA, et al. Eur J Pharmacol. 2014;726:66-76. View Source

In Vivo Hypotensive Efficacy in Conscious Hypertensive Rats: Intravenous Dose-Response

Intravenous administration of 3-acetoxy-8(17),13E-labdadien-15-oic acid (0.3–3 mg/kg) produced hypotension in conscious 2K-1C hypertensive and 2K normotensive Wistar rats. The hypotensive response to the target compound was partially reduced by L-NAME pretreatment, confirming NO-cGMP pathway involvement [1]. Forskolin (0.1–1 mg/kg) served as the positive control comparator, with its hypotensive efficacy at lower doses providing a benchmark for potency assessment [2].

In Vivo Hypotensive Response

Head-to-head comparison

0.3–3 mg/kg i.v. induced hypotension in conscious 2K-1C rats; partially L-NAME-sensitive

Supports NO-cGMP pathway involvement in vivo

Forskolin effective at ~3-fold lower doses; dose-response context

Evidence Dimension	In vivo hypotensive effect (intravenous administration)
Target Compound Data	0.3–3 mg/kg i.v. induced hypotension in conscious 2K-1C and 2K rats; effect partially L-NAME-sensitive
Comparator Or Baseline	Forskolin: 0.1–1 mg/kg i.v. induced hypotension
Quantified Difference	Forskolin hypotensive at approximately 3-fold lower doses (0.1 mg/kg vs. 0.3 mg/kg minimal effective dose)
Conditions	Conscious male Wistar rats (2K-1C hypertensive and 2K normotensive), intravenous bolus administration

Why This Matters

The in vivo hypotensive validation in a clinically relevant renovascular hypertension model provides procurement justification for cardiovascular drug discovery programs, distinguishing this compound from labdane diterpenoids lacking in vivo pharmacodynamic characterization.

• [1] Simplicio JA, et al. The Labdane Ent-3-Acetoxy-Labda-8(17),13-Dien-15-Oic Decreases Blood Pressure in Hypertensive Rats. Arq Bras Cardiol. 2016;106(6):481-490. View Source
• [2] Simplicio JA, et al. Eur J Pharmacol. 2014;726:66-76. View Source

Pharmacological Mechanism Differentiation: Multi-Target Cardiovascular Signaling vs. Cytotoxic Labdane Analogs

The cardiovascular actions of 3-acetoxy-8(17),13E-labdadien-15-oic acid involve activation of the endothelial NO-cGMP pathway, opening of K⁺ channels, and alteration of Ca²⁺ mobilization [1]. In contrast, structurally related labdane diterpenoids such as 11-hydroxy-8(17),12(E)-labdadien-15,16-dial 11,15-hemiacetal exhibit cytotoxic activity against M109 cells with an IC₅₀ of 2.6 μg/mL [2]. This mechanistic divergence—vasorelaxant and hypotensive cardiovascular signaling vs. cytotoxic activity—demonstrates that subtle structural variations within the labdane family produce fundamentally different pharmacological outcomes.

Mechanistic Differentiation

Class-level inference

Vasorelaxant/hypotensive signaling (NO-cGMP, K⁺ channels, Ca²⁺) vs. cytotoxic labdane (IC₅₀ 2.6 µg/mL M109 cells)

Mechanistic niche distinct from cytotoxic labdane diterpenoids

Cytotoxic comparator data from Zhou et al. 1997; class-level SAR

Evidence Dimension	Primary pharmacological activity profile
Target Compound Data	Vasorelaxant and hypotensive; activates endothelial NO-cGMP pathway, opens K⁺ channels, alters Ca²⁺ mobilization
Comparator Or Baseline	11-Hydroxy-8(17),12(E)-labdadien-15,16-dial 11,15-hemiacetal: cytotoxic (IC₅₀ 2.6 μg/mL against M109 cells)
Quantified Difference	Target: vasorelaxant/hypotensive signaling (no cytotoxicity reported); Comparator: IC₅₀ 2.6 μg/mL cytotoxicity
Conditions	Rat aortic rings, endothelial NO/cGMP assays, Ca²⁺ imaging in VSMCs (target); M109 murine lung cancer cell line (comparator)

Why This Matters

This evidence establishes that the compound occupies a distinct mechanistic niche (cardiovascular signaling) not shared by cytotoxic labdane diterpenoids, guiding researchers to the appropriate tool compound for vascular biology studies rather than oncology applications.

• [1] Simplicio JA, et al. Eur J Pharmacol. 2014;726:66-76. View Source
• [2] Zhou BN, et al. J Nat Prod. 1997;60(12):1287-1293. View Source

Natural Source and Stereochemical Identity: Differentiation from Regioisomeric and Geometric Isomers

3β-Acetoxy-8(17),13E-labdadien-15-oic acid (C00022514) is a defined stereoisomer with a specific InChIKey (OMNJRQNCWHCCBZ-HINPIFBTNA-N) and four defined stereocenters [1]. It is isolated from Cibotium barometz rhizomes [2]. The existence of distinct regioisomers—2β-acetoxy-8(17),13E-labdadien-15-oic acid (C00022488) and 2β-acetoxy-8(17),13Z-labdadien-15-oic acid (C00022489)—each with unique CAS numbers and KNApSAcK identifiers, confirms that the 3β-acetoxy substitution pattern and 13E double-bond geometry are not interchangeable features [3].

Stereochemical Identity

Supporting evidence

3β-acetoxy-8(17),13E configuration; 4 stereocenters; distinct from C2-acetoxy and 13Z isomers

Defines procurement identity for analytical reference standard

KNApSAcK identifiers confirm unique chemical entity

Evidence Dimension	Chemical identity and stereochemical uniqueness
Target Compound Data	3β-Acetoxy-8(17),13E-labdadien-15-oic acid; C00022514; InChIKey OMNJRQNCWHCCBZ-HINPIFBTNA-N; 4 defined stereocenters
Comparator Or Baseline	2β-Acetoxy-8(17),13E-labdadien-15-oic acid (C00022488); 2β-Acetoxy-8(17),13Z-labdadien-15-oic acid (C00022489)
Quantified Difference	Distinct regioisomer (C3 vs. C2 acetoxy); distinct geometric isomer (13E vs. 13Z); unique CAS numbers and identifiers
Conditions	KNApSAcK metabolite database classification; spectroscopic structure elucidation

Why This Matters

For procurement requiring precise chemical identity—including analytical reference standards, SAR studies, and reproducible biological assays—only the specified 3β-acetoxy, 13E stereoisomer ensures experimental validity; substitution with regioisomers or geometric isomers would constitute a different chemical entity.

• [1] KNApSAcK. 3beta-Acetoxy-8(17),13E-labdadien-15-oic acid (C00022514). View Source
• [2] ChemFaces. 3-Acetoxy-8(17),13E-labdadien-15-oic acid. CFN97090. View Source
• [3] KNApSAcK. 2beta-Acetoxy-8(17),13E-labdadien-15-oic acid (C00022488); 2beta-Acetoxy-8(17),13Z-labdadien-15-oic acid (C00022489). View Source

Validated Research Application Scenarios for 3-Acetoxy-8(17),13E-labdadien-15-oic Acid Based on Quantitative Evidence

Cardiovascular Pharmacology: Investigating Endothelium-Dependent Vasorelaxation Mechanisms

Based on the demonstration that 3-acetoxy-8(17),13E-labdadien-15-oic acid induces greater relaxation in endothelium-intact versus endothelium-denuded rat aortic rings and that its hypotensive effect is partially L-NAME-sensitive, this compound is specifically validated for ex vivo and in vivo studies interrogating endothelial NO-cGMP signaling, K⁺ channel pharmacology, and vascular smooth muscle Ca²⁺ handling . Researchers investigating hypertension, endothelial dysfunction, or vasodilatory natural products should prioritize this compound over cytotoxic labdane diterpenoids that lack cardiovascular activity .

In Vivo Hypertension Models: Validating Labdane Diterpenoid Hypotensive Efficacy

The intravenous dose-response characterization (0.3–3 mg/kg) in conscious 2K-1C renovascular hypertensive rats, with forskolin as a concurrent positive control, provides the foundational data for using this compound in preclinical hypertension studies . This is the only labdane diterpenoid with published in vivo hypotensive validation in a clinically relevant hypertension model, distinguishing it from other labdanes that have only been evaluated in vitro or in normotensive systems . Procurement for translational cardiovascular research should reference this established dosing paradigm.

Natural Product Reference Standard for Quality Control and Phytochemical Analysis

With ≥98% purity and a defined stereochemical identity (3β-acetoxy, 13E configuration, four stereocenters), this compound serves as an authenticated reference standard for HPLC quantification, LC-MS identification, and NMR structural confirmation of labdane diterpenoids isolated from Cibotium barometz, Metasequoia glyptostroboides, Pinus pumila, and Solidago canadensis . Its unique InChIKey and spectral predictions (¹H and ¹³C NMR) available through NP-MRD enable unambiguous analytical verification . Procurement for analytical method development or botanical extract standardization is supported by these identity-defining parameters.

Structure-Activity Relationship Studies: C3-Acetoxy Labdane Diterpenoid Scaffold Exploration

The documented SAR divergence between 3β-acetoxy-8(17),13E-labdadien-15-oic acid (vasorelaxant) and structurally related cytotoxic labdanes such as 11-hydroxy-8(17),12(E)-labdadien-15,16-dial 11,15-hemiacetal (IC₅₀ 2.6 μg/mL against M109 cells) establishes this compound as a key reference point for exploring the molecular determinants of labdane diterpenoid bioactivity . Researchers investigating how the C15 carboxylic acid group, C3 acetoxy substitution, and Δ13 double-bond geometry influence pharmacological activity should use this compound as the vasorelaxant-positive control against which modified analogs can be benchmarked .

Application

Selection Property

Validation Focus

Endothelium-dependent vasorelaxation studies

Endothelial NO-cGMP pathway engagement context

Endothelium-intact vs. denuded aortic response (reported)

In vivo hypotensive research models

L-NAME-sensitive hypotensive response

Dose-response in renovascular hypertension model

Analytical reference standard for labdane diterpenoids

Defined stereochemistry (3β-acetoxy, 13E)

HPLC/LC-MS/NMR identity confirmation

SAR studies of labdane diterpenoid bioactivity

Vasorelaxant vs. cytotoxic SAR divergence

C15 carboxylic acid and C3 acetoxy contribution review